CID 156588640

• Molecular Formula: C30H37ClN6O4S2
• Molecular Weight: 645.2 g/mol
• InChI: InChI=1S/C30H37ClN6O4S2/c1-33-30-34-19-18-25(35-30)21-37(27-12-10-24(32)11-13-27)43(40,41)29-16-14-28(15-17-29)42(38,39)36(26-4-2-3-5-26)20-22-6-8-23(31)9-7-22/h6-9,14-19,26H,2-5,10-13,20-21,32H2,1H3,(H,33,34,35)
• InChI Key: UPIVYYNLXUISTI-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=CC(=N1)CN([C]2CC[C](CC2)N)S(=O)(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC4=CC=C(C=C4)Cl)C5CCCC5

Description

Oscillatoxins are primarily isolated from cyanobacteria and are studied for their structural complexity and pharmacological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “CID 156588640” involves specific chemical reactions under controlled conditions. The exact synthetic route may vary depending on the desired purity and yield. Commonly, the synthesis involves the use of organic solvents, catalysts, and reagents that facilitate the formation of the compound’s unique structure.

Industrial Production Methods: Industrial production of compound “this compound” typically involves large-scale chemical reactors where the synthesis is carried out under optimized conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its desired form.

Chemical Reactions Analysis

Types of Reactions: Compound “CID 156588640” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties for specific applications.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate are used under controlled conditions.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are employed to achieve the desired reduction.

Substitution: Substitution reactions often involve halogenating agents or nucleophiles under specific temperature and pressure conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

Compound “CID 156588640” has a wide range of applications in scientific research:

Chemistry: It is used as a reagent or intermediate in organic synthesis and catalysis.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research explores its potential therapeutic effects, such as anti-inflammatory or anticancer properties.

Industry: It is utilized in the production of specialty chemicals, polymers, and materials with specific properties.

Mechanism of Action

The mechanism of action of compound “CID 156588640” involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Features

CID 156588640 shares a core polyketide backbone with other oscillatoxins but differs in functional group substitutions. Key structural analogs include:

Compound Name	PubChem CID	Molecular Formula	Key Structural Modifications
Oscillatoxin D	101283546	C₃₈H₅₈O₈	Core polyketide with hydroxyl and methyl groups
30-Methyl-oscillatoxin D	185389	C₃₉H₆₀O₈	Methylation at C-30 position
Oscillatoxin E	156588640	Not specified†	Likely differs in side-chain oxidation states
Oscillatoxin F	156582092	C₃₇H₅₆O₈	Truncated side chain compared to oscillatoxin D

Key Observations :

• CID 156582092 (Oscillatoxin F) : The truncated side chain may reduce steric hindrance, influencing binding affinity to biological targets.
• This compound (Oscillatoxin E) : Structural modifications likely alter electronic properties, affecting reactivity and interaction with enzymes or receptors.

Pharmacological and Analytical Insights

While direct pharmacological data for this compound are absent in the provided evidence, studies on related compounds offer insights:

• Cytotoxicity : Oscillatoxin D (CID 101283546) exhibits cytotoxic activity against cancer cell lines, attributed to its ability to disrupt microtubule assembly .
• Enzyme Inhibition : Methylated derivatives like CID 185389 show enhanced stability in metabolic assays, suggesting improved pharmacokinetic profiles .
• Analytical Characterization : Techniques such as LC-ESI-MS (used in for皂苷 analysis) could differentiate oscillatoxin derivatives based on fragmentation patterns, as seen in studies of structurally similar natural products .

Q & A

Q. How do I validate novel findings about this compound’s properties?

• Methodological Answer :
• Use orthogonal validation (e.g., confirm NMR results with X-ray crystallography) .
• Collaborate with independent labs for external replication .
• Publish negative results to reduce publication bias and provide a balanced evidence base .

Key Takeaways

• Basic research focuses on foundational skills (question formulation, literature review), while advanced research tackles complexity (data contradictions, multi-omics).
• Methodological rigor, reproducibility, and ethical compliance are cross-cutting priorities .
• Use frameworks like PICO/FINER and tools like meta-analysis to navigate challenges specific to this compound .